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Compound of Interest

Compound Name:
2-Fluoro-5-hydroxy-4-

methylbenzoic acid

Cat. No.: B1442689 Get Quote

2-Fluoro-5-hydroxy-4-methylbenzoic acid, with the CAS Number 870221-14-0, is a

substituted aromatic carboxylic acid.[1][2] Its structure is characterized by a benzene ring

functionalized with a fluorine atom, a hydroxyl group, a methyl group, and a carboxylic acid

moiety. This unique arrangement of functional groups makes it a molecule of significant interest

to researchers in medicinal chemistry and materials science. The presence of a fluorine atom

can enhance metabolic stability and binding affinity in drug candidates, while the hydroxyl and

carboxylic acid groups provide reactive sites for diverse synthetic transformations.[3] This guide

provides a comprehensive overview of its chemical properties, a proposed synthetic pathway,

expected analytical characteristics, potential applications, and essential safety protocols.

Chemical and Physical Properties
2-Fluoro-5-hydroxy-4-methylbenzoic acid is a solid at room temperature.[4] Its molecular

structure and key identifiers are summarized below.
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Property Value Source

CAS Number 870221-14-0 [1][2]

Molecular Formula C8H7FO3 [4]

Molecular Weight 170.14 g/mol [4]

Synonyms

Benzoic acid, 2-fluoro-5-

hydroxy-4-methyl-; 2-Fluoro-4-

Methyl-5-hydroxybenzoic acid

[4]

Physical Form Solid [4]

InChI Key
HHMKFYPHQRSEPC-

UHFFFAOYSA-N
[4]

Synthesis and Purification: A Proposed Pathway
While specific literature detailing the synthesis of 2-Fluoro-5-hydroxy-4-methylbenzoic acid
is not readily available, a plausible synthetic route can be designed based on established

organic chemistry principles and synthetic methods for analogous compounds.[5][6] A logical

approach would involve the carboxylation of a suitably substituted fluorophenol precursor.

The proposed workflow begins with the fluorination of a commercially available cresol, followed

by protection of the hydroxyl group, ortho-lithiation and carboxylation, and subsequent

deprotection.

4-Methyl-3-aminophenol Diazotization & Fluorination
(Sandmeyer or Balz-Schiemann) 2-Fluoro-4-methyl-5-hydroxyphenol Protection of Hydroxyl Group

(e.g., as a methyl ether) Protected Phenol Directed ortho-Metalation & Carboxylation
(n-BuLi, CO2) Protected Carboxylic Acid Deprotection

(e.g., BBr3) 2-Fluoro-5-hydroxy-4-methylbenzoic acid

Click to download full resolution via product page

Caption: A proposed synthetic workflow for 2-Fluoro-5-hydroxy-4-methylbenzoic acid.

Experimental Protocol (Hypothetical)
Step 1: Synthesis of 2-Fluoro-4-methylphenol This step can be challenging but could potentially

be achieved through a Sandmeyer-type reaction starting from 3-amino-4-methylphenol. The
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amino group is first converted to a diazonium salt, which is then treated with a fluoride source.

Step 2: Protection of the Hydroxyl Group The hydroxyl group of 2-fluoro-4-methylphenol is

protected to prevent it from reacting in the subsequent lithiation step. A common method is the

formation of a methyl ether using dimethyl sulfate or methyl iodide in the presence of a base

like potassium carbonate.

Step 3: Directed ortho-Metalation and Carboxylation The protected phenol is dissolved in a dry

aprotic solvent like tetrahydrofuran (THF) and cooled to -78°C under an inert atmosphere. A

strong base, typically n-butyllithium (n-BuLi), is added dropwise to deprotonate the position

ortho to the fluorine and meta to the methyl ether, directed by the fluorine atom. The resulting

aryl-lithium species is then quenched by bubbling carbon dioxide gas through the solution or by

adding solid dry ice. Acidic workup protonates the carboxylate to yield the protected benzoic

acid.

Step 4: Deprotection of the Hydroxyl Group The protecting group is removed to yield the final

product. For a methyl ether, a strong Lewis acid such as boron tribromide (BBr3) is effective.

The reaction is typically performed in a chlorinated solvent like dichloromethane.

Step 5: Purification The final product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water or ethyl acetate/hexanes, to obtain the pure 2-Fluoro-5-
hydroxy-4-methylbenzoic acid.

Spectroscopic Characterization (Predicted)
While experimental spectra for this specific molecule are not widely published, its spectroscopic

characteristics can be predicted based on its structure and data from similar compounds.[7][8]

[9][10]
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Technique Predicted Characteristics

¹H NMR

- A singlet for the methyl protons (around 2.2-2.4

ppm).- Two aromatic protons appearing as

singlets or doublets due to fluorine coupling.- A

broad singlet for the phenolic hydroxyl proton

(can be exchangeable with D2O).- A broad

singlet for the carboxylic acid proton (typically

>10 ppm, exchangeable with D2O).

¹³C NMR

- A peak for the methyl carbon (around 15-20

ppm).- A series of aromatic carbon peaks, with

the carbon attached to fluorine showing a large

C-F coupling constant.- A peak for the carbon of

the carboxylic acid group (around 165-175

ppm).

¹⁹F NMR - A singlet for the single fluorine atom.

IR Spectroscopy

- A broad O-H stretch from the carboxylic acid

(2500-3300 cm⁻¹).- A sharp C=O stretch from

the carboxylic acid (around 1700 cm⁻¹).- A

broad O-H stretch from the phenol (around

3200-3600 cm⁻¹).- C-F stretching vibrations

(around 1100-1300 cm⁻¹).

Mass Spectrometry

- A molecular ion peak [M]⁺ corresponding to the

molecular weight (170.14).- Common

fragmentation patterns including the loss of

H₂O, CO, and COOH.

Potential Applications in Drug Discovery and
Materials Science
The unique combination of functional groups in 2-Fluoro-5-hydroxy-4-methylbenzoic acid
makes it a valuable intermediate for synthesizing more complex molecules with potential

applications in various fields.
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Core Molecule

Potential Applications

2-Fluoro-5-hydroxy-
4-methylbenzoic acid

Kinase Inhibitors

Amidation/Coupling

Antiviral Agents

Esterification/Etherification

Liquid Crystals

Esterification

Anti-inflammatory Drugs

Derivatization

Click to download full resolution via product page

Caption: Potential applications derived from the core structure of the topic molecule.

Medicinal Chemistry: Benzoic acid derivatives are scaffolds for a wide range of biologically

active compounds.[11][12] The carboxylic acid allows for amide coupling to generate libraries

of compounds for screening. The fluorine atom can improve metabolic stability and binding

affinity, while the hydroxyl group can act as a hydrogen bond donor or a site for further

modification. Related fluorinated benzoic acids have been used to synthesize kinase

inhibitors and agents for treating chronic pain.[13]

Materials Science: Hydroxybenzoic acids are precursors for liquid crystals.[14] The rigid core

and the presence of hydrogen bonding groups can be exploited to design molecules with

specific mesogenic properties. The fluorine substituent can influence the phase behavior and

electronic properties of these materials.[14]

Agrochemicals: The structural motifs present in this molecule are also found in some

herbicides and fungicides, suggesting its potential as a building block in the development of

new agrochemicals.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-Fluoro-5-hydroxy-4-methylbenzoic acid is

not widely available, the safety precautions can be inferred from related fluorinated and
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hydroxylated benzoic acids.[15][16][17][18]

Hazard Identification: Assumed to be an irritant to the skin, eyes, and respiratory system.

May be harmful if swallowed.[15][19]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If dust is

generated, a P95 (US) or P1 (EU EN 143) particle respirator may be necessary.[16]

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly

after handling.[18]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

First Aid:

If Inhaled: Move to fresh air.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[16]

In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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